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Compound Focus: Propyl pyruvate

CAS No.: 20279-43-0

Cat. No.: S1906458

Propyl Pyruvate in Breath Research

The table below summarizes the available information on propyl pyruvate from the search results.

Property Value |/ Description

Chemical CsHlooS [1]

Formula

Molecular 130.14 g/mol [1]

Weight

CAS Number Not provided in search results

Relevance Listed as a target compound in gas chromatography analysis; specific role in breath

diagnostics not detailed [1].

Broader Context of Breath VOC Analysis

Although direct data on propyl pyruvate is limited, recent research strongly supports the value of volatile

organic compound (VOC) analysis in exhaled breath for non-invasive disease detection.
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e Detection of Colorectal Cancer (CRC): A 2022 study demonstrated that a profile of 10
discriminatory VOCs in exhaled breath could identify patients with advanced adenomas (precursors
to CRC) with a sensitivity of 79% and specificity of 70%. This shows the high potential of breath
analysis as a screening tool [2].

o Detection of Critical lliness: A very recent 2025 study found that levels of specific exhaled
aldehydes (such as propionaldehyde, acrolein, pentanal, and benzaldehyde) are significantly
elevated in critically ill patients. A diagnostic model based on these four biomarkers achieved an Area
Under the Curve (AUC) of 0.968, indicating excellent performance for classifying critical illness [3].

General Workflow for Breath Analysis

The following diagram outlines a generalized protocol for breath biomarker discovery, synthesized from the

methodologies in the cited papers [2] [3].
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Detailed Protocol Steps

¢ Study Population and Sample Collection

o Participant Recruitment: Define clear patient and control groups. The study on colorectal
cancer, for instance, recruited patients from a national screening program who had a positive

fecal immunochemical test (FIT) [2].
o Ethical Considerations: Obtain written informed consent and ensure the study is approved by
an institutional ethics committee [2] [3].
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o Sample Collection: Patients exhale into an inert collection bag, such as a 3-L Tedlar bag.
Samples should be collected prior to any procedures like colonoscopy (and related bowel
cleansing) to avoid confounding factors [2]. Analysis should be performed promptly.

o Sample Analysis (TD-GC-MS or CITOF-MS)

o Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS): A common
method where VOCs are trapped on a tube, released by heat, separated by GC, and identified
by MS [2].

o Alternative Advanced Method: Photoelectron-induced Chemical lonization Time-of-Flight
Mass Spectrometry (CITOF-MS) offers high sensitivity and precision without requiring sample
preprocessing or enrichment, acquiring each spectrum within one second [3].

e Data Preprocessing

o This critical step prepares raw data for analysis and includes [2]:
= Noise removal and baseline correction.
= Peak alignment and picking.
= Normalization and scaling to correct for technical variation.

 Statistical and Machine Learning Analysis

o Unsupervised Analysis: Use Principal Component Analysis (PCA) to observe natural data
clustering and identify outliers [3].

o Supervised Analysis: Apply machine learning models to identify discriminatory features
(VOCs). Common algorithms include:
= Random Forest (RF): Used to discriminate between disease groups (e.g., advanced
adenomas vs. controls) and select important variables [2].

= LASSO Regression: Useful for selecting a small number of key biomarkers from a larger
set of candidates [3].

= Isolation Forest: Can be effective for analyzing imbalanced datasets [2].
e Biomarker Validation and Model Building

o Validate the performance of the identified VOC signature on an independent, internal test set
not used to train the model [2].

o Report standard performance metrics such as Sensitivity, Specificity, and Area Under the
Curve (AUC) of the Receiver Operating Characteristic (ROC) curve [2] [3].

Suggestions for Further Research
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To find the specific information you need on propyl pyruvate, I suggest the following:

e Search Specialized Databases: Query scientific databases like PubMed, Scopus, and Google
Scholar using terms such as "propyl pyruvate breath biomarker," "pyruvate esters breath," and
"volatile organic compound profiling."

e Explore Chemical Databases: Look up propyl pyruvate in databases like PubChem or
ChemSpider for its chemical properties and potential biological roles, which might provide clues for its
relevance in metabolism.

¢ Review Methodological Papers: Focus on papers detailing VOC analysis methodologies, as they
may include propyl pyruvate in lists of standard compounds used for calibrating gas
chromatography systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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